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An In-depth Technical Guide to the Safety and Hazards of 2-Methoxy-2-phenylethanol

Foreword for the Modern Researcher
In contemporary drug discovery and chemical synthesis, a profound understanding of a

reagent's safety profile is not merely a regulatory formality but a cornerstone of scientific

excellence and ethical laboratory practice. 2-Methoxy-2-phenylethanol, a chiral alcohol

utilized in asymmetric synthesis, presents a case study in the necessity of rigorous hazard

assessment. This guide moves beyond a simple recitation of material safety data sheet

(MSDS) information. It is designed to provide senior researchers, scientists, and drug

development professionals with a synthesized, in-depth perspective on the known and

unknown risks associated with this compound. Our objective is to explain the causality behind

safety protocols, empowering you to conduct a more informed risk assessment and foster a

culture of safety within your laboratory.

Section 1: Chemical Identity and Physicochemical
Properties
2-Methoxy-2-phenylethanol (CAS: 2979-22-8) is a colorless liquid organic compound.[1] Its

utility in research, particularly as a chiral building block, stems from its dual functional groups—

a hydroxyl and a methoxy group—attached to a stereocenter.[2] A comprehensive

understanding of its physical properties is the first step in a robust risk assessment, as these

characteristics dictate its behavior in the laboratory environment, influencing factors from

evaporation rates to storage requirements.
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Table 1: Physicochemical Properties of 2-Methoxy-2-phenylethanol

Property Value Source(s)

Molecular Formula C₉H₁₂O₂ [3][4]

Molecular Weight 152.19 g/mol [4]

CAS Number 2979-22-8 (Racemate) [5]

66051-01-2 ((S)-(+)-

enantiomer)
[4][6]

17628-72-7 ((R)-(-)-

enantiomer)
[1]

Appearance Colorless liquid [1]

Boiling Point 237-239.9 °C at 760 mmHg [3][5]

Density ~1.06 g/mL at 25 °C [5]

Flash Point
97.8 - 98 °C (208.4 °F) -

closed cup
[3][6]

Refractive Index ~1.519 - 1.522 (n20/D) [3]

Water Solubility Soluble [7]

Storage Temperature
Room Temperature; Sealed in

dry
[5][7]

Note: Properties are generally consistent across racemic and enantiopure forms.

The relatively high boiling point suggests low volatility at standard temperature and pressure,

but the primary concern is its classification as a combustible liquid, with a flash point just below

100°C.[6][8] This necessitates careful management of ignition sources, a topic further explored

in Section 6.

Section 2: GHS Hazard Identification and
Classification
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The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. For 2-Methoxy-2-phenylethanol, the

classification indicates multiple acute hazards.[4] It is crucial to note that while one supplier's

safety data sheet for the (R)-(-)-enantiomer did not list it as hazardous under OSHA's 2012

standard, multiple other sources, including aggregated notifications to the European Chemicals

Agency (ECHA), classify the compound as hazardous.[1][4] In the interest of ensuring the

highest level of safety, it is prudent to adhere to the more stringent classification.

Table 2: GHS Classification for 2-Methoxy-2-phenylethanol

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation

(Source: Aggregated data from

PubChem, Sigma-Aldrich)[4][6]

[8]

These classifications mandate specific handling protocols. The "Harmful" designation

(Category 4) for acute toxicity across oral, dermal, and inhalation routes signifies that exposure

can lead to significant health effects, while the irritation warnings necessitate robust personal

protective equipment (PPE) to prevent contact.

Section 3: Toxicological Profile: Evaluating the
Knowns and Unknowns
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While the GHS classification provides a clear warning of acute effects, a deeper dive into the

toxicological data reveals significant gaps. For many specialty research chemicals,

comprehensive toxicological studies, particularly regarding chronic exposure, are often

unavailable.

Acute Toxicity: The H-statements (H302, H312, H332) are based on data indicating that short-

term exposure via swallowing, skin contact, or inhalation can cause adverse health effects.[4]

The primary mechanism of action is likely local irritation and systemic effects following

absorption.

Irritation: The classification as a skin and eye irritant (H315, H319) is straightforward.[4] Direct

contact can cause inflammation, redness, and pain. The potential for respiratory irritation

(H335) means that inhalation of vapors or aerosols can lead to discomfort and inflammation of

the respiratory tract.[4]

Chronic Toxicity, Carcinogenicity, and Mutagenicity: A critical finding is the lack of

comprehensive long-term toxicity data. A safety data sheet for the (R)-enantiomer explicitly

states, "The toxicological properties have not been fully investigated."[1] No information was

found classifying 2-Methoxy-2-phenylethanol as a carcinogen or mutagen.[1] This absence of

data does not equate to an absence of risk. For novel or sparsely studied compounds, a

precautionary principle is the most scientifically sound approach. Researchers should handle

this compound as if it could have potential long-term effects, minimizing exposure at all times.

Section 4: Exposure Controls and Personal
Protection
Given the known acute hazards and the unknown long-term risks, a multi-layered approach to

exposure control is required. This follows the established "Hierarchy of Controls," which

prioritizes engineering and administrative controls over sole reliance on PPE.
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Hierarchy of Controls for 2-Methoxy-2-phenylethanol

Elimination
(Not Feasible for Research Use)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls, prioritizing the most effective measures.

Engineering Controls: The single most effective engineering control is the mandatory use of a

certified chemical fume hood for all manipulations of 2-Methoxy-2-phenylethanol. This

contains vapors and aerosols at the source, protecting the user from inhalation exposure.

Administrative Controls:

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experiments involving this compound.
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Training: Ensure all personnel are trained on the specific hazards outlined in this guide and

the corresponding SOPs.

Access Control: Limit access to areas where the chemical is stored and used to authorized

personnel only.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with the controls above.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if

there is a risk of splashing.[9]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected before use.

Dispose of contaminated gloves properly after use.[9]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: If engineering controls fail or for emergency response, use a

respirator with an appropriate filter, such as a type ABEK (EN14387) respirator filter.[6]

Section 5: Handling, Storage, and Spill Management
Proper handling and storage are critical for preventing accidental exposure and incidents.

Protocol 1: Safe Laboratory Handling

Preparation: Before starting, ensure a chemical fume hood is operational. Clear the

workspace of unnecessary items. Have a spill kit readily accessible.

PPE Donning: Put on all required PPE as described in Section 4.

Chemical Transport: Transport the chemical in a secondary container to and from the

storage area.

Aliquotting/Weighing: Perform all transfers, aliquotting, and weighing of the liquid inside the

chemical fume hood.
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Reaction Setup: Keep all reaction vessels containing 2-Methoxy-2-phenylethanol within the

fume hood.

Waste Disposal: Dispose of all contaminated materials (gloves, pipette tips, etc.) in a

properly labeled hazardous waste container.

Decontamination: After use, decontaminate the work surface within the fume hood.

PPE Doffing: Remove PPE in the correct order to avoid self-contamination, washing hands

thoroughly afterward.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5] It

should be stored in a cabinet designated for combustible liquids, away from heat, sparks, open

flames, and strong oxidizing agents.[10]

Protocol 2: Emergency Response to Spills

Evacuation: Immediately evacuate all non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Control Ignition Sources: Remove all sources of ignition from the area.[11]

Containment: Wearing appropriate PPE, contain the spill using an absorbent material like

vermiculite, dry sand, or a commercial sorbent.[11]

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the laboratory supervisor and environmental health and

safety office, as required by institutional policy.

Section 6: Fire and Explosion Hazards
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2-Methoxy-2-phenylethanol is a combustible liquid with a flash point of approximately 98°C.

[6] While not classified as flammable, it will burn if heated to its flash point and exposed to an

ignition source.

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

Avoid using a direct stream of water, as it may spread the fire.

Firefighting Procedures: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1]

Hazardous Combustion Products: Combustion may produce carbon monoxide and carbon

dioxide.

Fire Hazard Logic

Heat/Ignition Source
(>98°C)

Fire2-Methoxy-2-phenylethanol

Oxygen
(Air)

Click to download full resolution via product page

Caption: The fire triangle as it applies to 2-Methoxy-2-phenylethanol.

Section 7: Ecological Information
Detailed ecotoxicity data for 2-Methoxy-2-phenylethanol is sparse. One safety data sheet

notes that persistence in the environment is unlikely and that it will likely be mobile due to its

volatility.[1] However, it also carries the general warning, "Do not empty into drains."[1] Without

specific data on aquatic toxicity (e.g., LC50 for fish or daphnia), any release to the environment
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should be considered potentially harmful. All waste must be disposed of through official

hazardous waste channels.

Section 8: Regulatory Information
Occupational Exposure Limits (OELs): No specific OELs (e.g., from OSHA or ACGIH) have

been established for 2-Methoxy-2-phenylethanol.[1][9] This reinforces the need for

stringent engineering controls and work practices to keep exposure As Low As Reasonably

Achievable (ALARA).

Transportation: Not typically regulated as a hazardous material for transport, but regulations

may vary.

Waste Disposal: Must be disposed of as hazardous chemical waste in accordance with local,

state, and federal regulations.

Conclusion: A Commitment to Proactive Safety
The safe use of 2-Methoxy-2-phenylethanol in a research setting is predicated on a clear-

eyed assessment of its known acute hazards and a cautious respect for its unknown chronic

effects. The data compels a handling philosophy rooted in the precautionary principle: minimize

all routes of exposure through the consistent application of engineering controls, administrative

protocols, and personal protective equipment. By understanding the causality behind these

safety measures, from the compound's combustible nature to its irritant and toxic properties,

researchers can not only protect themselves but also uphold the highest standards of scientific

integrity and laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

